Asymmetric synthesis of β-amino ketones by using cinchona alkaloid-based chiral phase transfer catalysts†
Organic & Biomolecular Chemistry Pub Date: 2018-11-01 DOI: 10.1039/C8OB02484G
Abstract
A highly enantioselective nucleophilic addition of ketones to imines catalyzed by chiral phase-transfer catalysts (N-quaternised cinchona alkaloid ammonium salts) has been developed, and the process affords the Mannich reaction products with tertiary stereocenters in good to high yields (up to 95%) with excellent enantioselectivities (up to 97% ee).
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Journal Name：Organic & Biomolecular Chemistry
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